Cas no 1807244-20-7 (Methyl 3-cyano-4-ethyl-2-nitrophenylacetate)

• Product Name: Methyl 3-cyano-4-ethyl-2-nitrophenylacetate
• CAS No: 1807244-20-7
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5009470
• Update Time: 2025-06-28

Methyl 3-cyano-4-ethyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-ethyl-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-8-4-5-9(6-11(15)18-2)12(14(16)17)10(8)7-13/h4-5H,3,6H2,1-2H3
• InChI Key： GOLMAUYDUJLRMR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(CC)=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-cyano-4-ethyl-2-nitrophenylacetate

Methyl 3-cyano-4-ethyl-2-nitrophenylacetate: A Comprehensive Overview

Methyl 3-cyano-4-ethyl-2-nitrophenylacetate, identified by the CAS registry number 1807244-20-7, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, along with cyano and nitro substituents on the aromatic ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Methyl 3-cyano-4-ethyl-2-nitrophenylacetate involves a series of carefully designed multi-step reactions. Researchers have explored various synthetic pathways, including nucleophilic substitution, Friedel-Crafts acylation, and coupling reactions, to achieve high yields and purity. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining product quality.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The nitro group is particularly valuable in medicinal chemistry due to its ability to undergo reduction to form amino groups, which are crucial in many pharmacologically active compounds. For instance, studies have shown that derivatives of Methyl 3-cyano-4-ethyl-2-nitrophenylacetate exhibit potential anti-inflammatory and anticancer activities. These findings highlight the importance of this compound in drug discovery and development.

In addition to its role in pharmaceuticals, Methyl 3-cyano-4-ethyl-2-nitrophenylacetate has also found applications in materials science. Its cyano group contributes to strong intermolecular hydrogen bonding, making it a promising candidate for the development of high-performance polymers and adhesives. Recent research has focused on incorporating this compound into polymer matrices to enhance mechanical properties and thermal stability.

The physical properties of Methyl 3-cyano-4-ethyl-2-nitrophenylacetate are well-documented, including its melting point, boiling point, density, and solubility parameters. These properties are critical for determining its suitability in various chemical processes and industrial applications. For example, its high melting point makes it ideal for use in thermally stable materials, while its solubility characteristics influence its behavior in different solvent systems during synthesis.

From an environmental standpoint, understanding the degradation pathways of Methyl 3-cyano-4-some studies have investigated its biodegradability under aerobic and anaerobic conditions. These studies are essential for assessing the environmental impact of this compound and developing strategies for its safe disposal or recycling.

In conclusion, Methyl 3-cyano-some studies have investigated its biodegradability under aerobic and anaerobic conditions. These studies are essential for assessing the environmental impact of this compound and developing strategies for its safe disposal or recycling.

In conclusion, Methyl 3-cyano-some studies have investigated its biodegradability under aerobic and anaerobic conditions. These studies are essential for assessing the environmental impact of this compound and developing strategies for its safe disposal or recycling.